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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitrobenzonitrile

Cat. No.: B1308716 Get Quote

An In-depth Technical Guide to 2,6-Dichloro-3-nitrobenzonitrile (CAS: 5866-98-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dichloro-3-nitrobenzonitrile,

a versatile chemical intermediate. It covers its chemical and physical properties, potential

applications, detailed experimental protocols for related compounds, and essential safety

information. The information is structured to be a valuable resource for professionals in

research and development.

Chemical and Physical Properties
2,6-Dichloro-3-nitrobenzonitrile is a substituted benzonitrile with the chemical formula

C₇H₂Cl₂N₂O₂. Its structural and physical characteristics are crucial for its application in

chemical synthesis.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

CAS Number 5866-98-8 [1][2][3][4][5]

Molecular Formula C₇H₂Cl₂N₂O₂ [1][2][3][5]

Molecular Weight 217.01 g/mol [2][3][4][5]

IUPAC Name 2,6-dichloro-3-nitrobenzonitrile [1][5]

SMILES
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[5]
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Table 2: Physical and Chemical Data

Property Value Reference

Appearance
White to cream or pale yellow

crystals or powder
[1]

Melting Point 104 - 110 °C [1][4][5][6]

Boiling Point
341.7 °C (at 760 mmHg,

Predicted)
[4][6]

Density 1.61 ± 0.1 g/cm³ (Predicted) [4][6]

Topological Polar Surface Area 66.93 Å² - 69.6 Å² [2][4]

logP 2.7 - 2.77 [2][4]

Storage Temperature
Room Temperature or 0-8°C,

sealed in dry conditions
[2][3][6][7][8]

Applications in Research and Development
2,6-Dichloro-3-nitrobenzonitrile serves as a key building block in various fields due to its

reactive functional groups.
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Pharmaceutical Development: This compound is utilized as an intermediate in the synthesis

of pharmaceutical compounds.[3] It has been specifically mentioned as an intermediate for

preparing inhibitors of HIV replication.[9] The nitrile group is a common pharmacophore

found in over 30 prescribed medications and is known for its biocompatibility and metabolic

stability.[10]

Agrochemical Chemistry: It is an important intermediate for creating new herbicides and

pesticides, contributing to the development of effective crop protection solutions.[3]

Material Science: The compound finds applications in the development of specialty polymers

and coatings, where its properties can enhance the durability and performance of materials.

[3]

Analytical Chemistry: It can be used as a standard reference material for calibrating

instruments and ensuring accuracy in chemical analysis.[3]

Environmental Studies: Researchers use this chemical in studies to assess the degradation

of pollutants and develop remediation strategies.[3]

Experimental Protocols
While a specific, detailed synthesis protocol for 2,6-Dichloro-3-nitrobenzonitrile was not

found in the provided search results, the synthesis of a closely related isomer, 2,3-Dichloro-6-

nitrobenzonitrile, offers a representative example of the synthetic methodology for this class of

compounds. This procedure involves a nucleophilic aromatic substitution reaction using a

trichloronitrobenzene precursor and a cyanide source.

Synthesis of 2,3-Dichloro-6-nitrobenzonitrile (Isomer of
the Target Compound)
This protocol is adapted from the synthesis of 2,3-Dichloro-6-nitrobenzonitrile from 2,3,4-

trichloronitrobenzene.[11]

Materials:

2,3,4-trichloronitrobenzene (1 mol, 225 g)
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Cuprous cyanide (CuCN) (1 mol, 89.6 g)

Pyridine (0.52 mol, 42 ml)

Concentrated Hydrochloric Acid (HCl)

Toluene

Sodium Sulfate (Na₂SO₄), anhydrous

Methanol

Procedure:

Reaction Setup: In a reaction vessel suitable for heating under a nitrogen atmosphere,

combine 2,3,4-trichloronitrobenzene (225 g) and cuprous cyanide (89.6 g).

Addition of Catalyst: Evenly spread pyridine (42 ml) over the mixture.

Heating: Heat the mixture to 100°C. Maintain this temperature until the mixture becomes

stirrable.

Reaction Progression: Once stirring has commenced, increase the temperature to 165°C

over a period of 1.5 hours. Hold the reaction at this temperature for an additional 30 minutes.

Workup - Quenching and Extraction: Allow the dark reaction mixture to cool. Add

concentrated HCl (500 ml) and toluene (250 ml). Stir the mixture vigorously for 1.5 hours.

Phase Separation: Separate the organic and aqueous layers. Extract the aqueous phase

with toluene (3 x 250 ml).

Washing: Combine all toluene extracts and wash sequentially with concentrated HCl (3 x 250

ml), water (250 ml), and saturated aqueous NaCl solution (2 x 250 ml).

Drying and Isolation: Dry the resulting toluene solution over anhydrous Na₂SO₄, filter, and

remove the solvent under reduced pressure to yield the crude product (approx. 185 g, 85%

yield).[11]
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Purification: The crude product can be recrystallized from methanol (using approximately 2.1

ml per gram of product) to achieve high purity (e.g., 99%).[11]

Visualizations
The following diagrams illustrate logical workflows relevant to the synthesis and application of

dichloronitrobenzene compounds.
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Caption: Experimental workflow for the synthesis of 2,3-Dichloro-6-nitrobenzonitrile.
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Caption: Potential application pathways for 2,6-Dichloro-3-nitrobenzonitrile.

Safety and Handling
2,6-Dichloro-3-nitrobenzonitrile is a hazardous substance and requires careful handling in a

controlled laboratory environment.

Table 3: GHS Hazard Information
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Hazard Statement Code Description Reference

Acute Toxicity, Oral H302 Harmful if swallowed [4][5][8]

Skin Irritation H315 Causes skin irritation [5][8]

Eye Irritation H319
Causes serious eye

irritation
[5]

Skin Sensitization H317
May cause an allergic

skin reaction
[8]

Acute Toxicity,

Inhalation
H331 / H332

Toxic / Harmful if

inhaled
[5][8]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[5]

Respiratory Irritation H335
May cause respiratory

irritation
[5]

Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[12] Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[12]

Engineering Controls: Handle product only in a closed system or with appropriate exhaust

ventilation.[12]

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product.[12]

First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[12]

If on Skin: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[12]
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If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.[12]

If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[12]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[12] Store locked

up.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dichloro-3-nitrobenzonitrile CAS number 5866-98-
8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308716#2-6-dichloro-3-nitrobenzonitrile-cas-
number-5866-98-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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